Cas no 1804160-30-2 (3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal)

• Product Name: 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal
• CAS No: 1804160-30-2
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4792751
• Update Time: 2025-07-31

3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal

• Inchi： 1S/C10H11BrO2/c11-10-5-1-3-8(7-13)9(10)4-2-6-12/h1,3,5-6,13H,2,4,7H2
• InChI Key： JGFJXNCVLXIMJS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CO)=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal

3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal: A Comprehensive Overview

The compound 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal (CAS No. 1804160-30-2) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of a phenyl ring and a hydroxymethyl group at the 6-position, linked to a propanal moiety. The combination of these functional groups imparts distinctive chemical properties, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and anticancer drugs. The bromine atom at the 2-position of the phenyl ring serves as an electrophilic site, facilitating various substitution reactions that are crucial for building complex molecular architectures. Meanwhile, the hydroxymethyl group at the 6-position introduces hydrophilicity, enhancing the compound's solubility and bioavailability.

The synthesis of 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal typically involves multi-step organic reactions. A common approach includes the bromination of a phenol derivative followed by alkylation to introduce the hydroxymethyl group. The final step involves oxidation to form the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a structural standpoint, 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal exhibits interesting electronic properties due to the conjugation between the aromatic ring and the aldehyde group. This conjugation not only influences its reactivity but also plays a critical role in its photophysical behavior. Studies have shown that this compound can act as a photosensitizer in certain reactions, opening up new avenues for its application in photocatalysis.

In terms of applications, 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal has gained attention in the field of drug discovery. Its ability to undergo various transformations makes it an ideal candidate for constructing biologically active molecules. For example, researchers have utilized this compound as a starting material for synthesizing analogs of known pharmaceutical agents, such as β-lactam antibiotics and nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both bromine and hydroxymethyl groups provides multiple sites for functionalization, enabling the creation of diverse chemical libraries.

Another promising area for 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal is its use in agrochemicals. Recent studies have demonstrated its potential as a precursor for herbicides and fungicides. The compound's ability to interact with biological systems through multiple modes of action makes it a valuable asset in developing safer and more effective agricultural chemicals.

From an environmental perspective, understanding the fate and transport of 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal is crucial for assessing its impact on ecosystems. Research has shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 3-(2-Bromo-6-(hydroxymethyl)phenyl)propanal (CAS No. 1804160-30-2) is a multifaceted organic compound with immense potential across various industries. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both scientific innovation and industrial development.